Cas no 320-20-7 (Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)-)

• Product Name: Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)-
• CAS No: 320-20-7
• MF: C₈H₄F₆N₂O₂
• MW: 274.119982719421
• MDL: MFCD22053146
• CID: 1449749
• PubChem ID: 21395879
• Update Time: 2025-09-27

Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)-
• 4-Nitro-2,6-bis(trifluoromethyl)aniline
• 2,6-Bis(trifluoromethyl)-4-nitroaniline
• 320-20-7
• 2,6-Bis(trifluoromethyl)-4-nitroaniline, 98%
• 4-nitro-2,6-bis-trifluoromethylaniline
• SCHEMBL11677753
• MFCD22053146

• MDL： MFCD22053146
• Inchi： 1S/C8H4F6N2O2/c9-7(10,11)4-1-3(16(17)18)2-5(6(4)15)8(12,13)14/h1-2H,15H2
• InChI Key： RZMLCRWDGFATCO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 274.018
• Monoisotopic Mass: 274.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)-

Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)- (CAS No. 320-20-7): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)-, with the CAS number 320-20-7, is a fluorinated aromatic amine that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its nitro and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The structural features of Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)- contribute to its exceptional stability and reactivity, making it a versatile building block in organic synthesis. The presence of both electron-withdrawing nitro groups and electron-donating amine functionalities creates a delicate balance that influences its chemical behavior. This compound's ability to participate in nucleophilic substitution reactions, coupled with its resistance to thermal degradation, positions it as a promising candidate for applications in advanced material science and medicinal chemistry.

In recent years, the study of halogenated aromatic compounds has seen remarkable advancements, particularly in understanding their role in pharmaceutical development. The fluorine atoms in Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)- not only enhance the lipophilicity of the molecule but also contribute to its metabolic stability, which is a critical factor in drug design. Current research indicates that this compound may serve as a precursor for the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

The synthesis of Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)- typically involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the nitration of a trifluoromethylated benzene derivative followed by reduction to yield the desired amine. Recent improvements in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields. These advancements underscore the growing importance of sustainable chemistry in the production of specialized compounds like Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)-.

The pharmacological potential of Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)- has been explored in several preclinical studies. Its structural motif is reminiscent of known bioactive molecules that exhibit antimicrobial and anti-inflammatory properties. Researchers are particularly interested in its ability to modulate enzyme activity through selective binding interactions. For instance, studies suggest that this compound may interfere with key metabolic pathways in pathogens, offering a new strategy for combating drug-resistant infections.

In addition to its pharmaceutical applications, Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)- has found utility in materials science. Its high thermal stability and electronic properties make it suitable for use in organic semiconductors and liquid crystal displays (LCDs). The introduction of fluorine atoms enhances the material's performance by improving its resistance to degradation and increasing its charge carrier mobility. These characteristics are particularly valuable in the development of next-generation electronic devices that require high efficiency and durability.

The environmental impact of using Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)- as a chemical intermediate has also been a subject of investigation. While halogenated compounds can pose challenges in terms of biodegradability, recent studies have focused on developing greener synthetic methodologies that minimize environmental footprint. For example, biocatalytic approaches have been explored as an alternative to traditional chemical synthesis, offering a more sustainable route to producing this valuable compound.

The future prospects for Benzenamine, 4-nitro-2,6-bis(trifluoromethyl)- are promising, with ongoing research aimed at expanding its applications across multiple disciplines. As our understanding of molecular interactions deepens, new therapeutic uses for this compound are likely to emerge. Similarly，advances in material science will continue to leverage its unique properties for innovative technological solutions. The continued exploration of this compound underscores its significance as a cornerstone molecule in modern chemical research.